N-{1-[1-(3,5-dimethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methoxybenzamide

• IUPAC Name: N-[2-[1-[(3,5-dimethoxyphenyl)methyl]piperidin-4-yl]pyrazol-3-yl]-2-methoxybenzamide
• InChI: InChI=1S/C25H30N4O4/c1-31-20-14-18(15-21(16-20)32-2)17-28-12-9-19(10-13-28)29-24(8-11-26-29)27-25(30)22-6-4-5-7-23(22)33-3/h4-8,11,14-16,19H,9-10,12-13,17H2,1-3H3,(H,27,30)
• InChI Key: QSXWVSCHMWLYPS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=CC=NN2C3CCN(CC3)CC4=CC(=CC(=C4)OC)OC
• Molecular Formula: C25H30N4O4
• Molecular Weight: 450.5 g/mol

Description

N-{1-[1-(3,5-dimethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methoxybenzamide is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is a potent and selective antagonist of the dopamine D3 receptor and has been shown to have promising effects in the treatment of various neurological disorders.

Mechanism of Action

The mechanism of action of N-{1-[1-(3,5-dimethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methoxybenzamide involves its selective binding to the dopamine D3 receptor. The compound acts as an antagonist of the receptor, thereby inhibiting the activity of dopamine in the brain. This results in a decrease in the symptoms associated with neurological disorders.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound have been extensively studied. The compound has been shown to have a significant impact on the levels of dopamine in the brain, leading to a decrease in the symptoms associated with neurological disorders.

Advantages and Limitations for Lab Experiments

N-{1-[1-(3,5-dimethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methoxybenzamide has several advantages and limitations for lab experiments. The compound is highly selective and potent, making it an ideal candidate for studying the dopamine D3 receptor. However, the synthesis of the compound is complex and requires specialized equipment and expertise.

Future Directions

There are several future directions for research on N-{1-[1-(3,5-dimethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methoxybenzamide. Some potential areas of research include its use in the treatment of other neurological disorders, the development of new synthesis methods, and the study of its effects on other receptors in the brain.
Conclusion:
This compound is a novel chemical compound that has shown promising effects in the treatment of neurological disorders. The compound's selective binding to the dopamine D3 receptor makes it an ideal candidate for further research in this field. However, the complex synthesis of the compound requires specialized equipment and expertise, which may limit its widespread use in lab experiments.

Synthesis Methods

The synthesis of N-{1-[1-(3,5-dimethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methoxybenzamide involves a series of chemical reactions that require specialized equipment and expertise. The process involves the coupling of 3,5-dimethoxybenzyl chloride with piperidine followed by the addition of 1H-pyrazole-5-carboxylic acid and 2-methoxybenzoyl chloride. The final product is obtained after purification and isolation by chromatography.

Scientific Research Applications

N-{1-[1-(3,5-dimethoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methoxybenzamide has been extensively studied for its potential applications in various fields of scientific research. The compound has been shown to have promising effects in the treatment of neurological disorders such as Parkinson's disease, schizophrenia, and addiction.